Cas no 1269515-04-9 (2-Hydroxy-4-(3-phenylpropyl)isoquinoline-1,3(2H,4H)-dione)

• Product Name: 2-Hydroxy-4-(3-phenylpropyl)isoquinoline-1,3(2H,4H)-dione
• CAS No: 1269515-04-9
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 3167790
• PubChem ID: 51041928
• Update Time: 2025-04-21

2-Hydroxy-4-(3-phenylpropyl)isoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• BDBM50483357
• CHEMBL1668672
• 2-Hydroxy-4-(3-phenyl)propylisoquinoline-1,3(2H,4H)-dione
• 2-hydroxy-4-(3-phenylpropyl)-4H-isoquinoline-1,3-dione
• UAC51504
• 2-Hydroxy-4-(3-phenylpropyl)isoquinoline-1,3(2H,4H)-dione
• 1269515-04-9

• Inchi： 1S/C18H17NO3/c20-17-15-11-5-4-10-14(15)16(18(21)19(17)22)12-6-9-13-7-2-1-3-8-13/h1-5,7-8,10-11,16,22H,6,9,12H2
• InChI Key： SOVBJVBVPHFNES-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C(N1O)=O)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.121
• Monoisotopic Mass: 295.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones